Acid Yellow 40 free acid Acid Yellow 40 free acid Milling yellow 3G (free acid) is an arenesulfonic acid that is 5-chloro-2-(pyrazol-1-yl)benzene-1-sulfonic acid in which the pyrazole ring is substituted by methyl, 4-(tosyloxy)phenyldiazenyl and hydroxy groups at positions 3, 4, and 5 respctively. The monosodium salt is the biological stain 'Milling yellow 3G'. It has a role as a histological dye. It is an arenesulfonic acid, a member of azobenzenes, a heteroaryl hydroxy compound, a member of pyrazoles, a tosylate ester and a member of monochlorobenzenes. It is a conjugate acid of a Milling yellow 3G(1-).
Brand Name: Vulcanchem
CAS No.: 32674-42-3
VCID: VC1745844
InChI: InChI=1S/C23H19ClN4O7S2/c1-14-3-10-19(11-4-14)37(33,34)35-18-8-6-17(7-9-18)25-26-22-15(2)27-28(23(22)29)20-12-5-16(24)13-21(20)36(30,31)32/h3-13,27H,1-2H3,(H,30,31,32)
SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=C(C=C(C=C4)Cl)S(=O)(=O)O)C
Molecular Formula: C23H19ClN4O7S2
Molecular Weight: 563 g/mol

Acid Yellow 40 free acid

CAS No.: 32674-42-3

Cat. No.: VC1745844

Molecular Formula: C23H19ClN4O7S2

Molecular Weight: 563 g/mol

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Acid Yellow 40 free acid - 32674-42-3

Specification

CAS No. 32674-42-3
Molecular Formula C23H19ClN4O7S2
Molecular Weight 563 g/mol
IUPAC Name 5-chloro-2-[5-methyl-4-[[4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]-3-oxo-1H-pyrazol-2-yl]benzenesulfonic acid
Standard InChI InChI=1S/C23H19ClN4O7S2/c1-14-3-10-19(11-4-14)37(33,34)35-18-8-6-17(7-9-18)25-26-22-15(2)27-28(23(22)29)20-12-5-16(24)13-21(20)36(30,31)32/h3-13,27H,1-2H3,(H,30,31,32)
Standard InChI Key YAJBMBQCZCRWSE-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=C(C=C(C=C4)Cl)S(=O)(=O)O)C
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=C(C=C(C=C4)Cl)S(=O)(=O)O)C

Introduction

Acid Yellow 40 free acid, also known as Milling yellow 3G (free acid), is a complex organic compound with the molecular formula C23H19ClN4O7S2 and a molecular weight of approximately 563.0 g/mol . It is classified as an arenesulfonic acid and belongs to the azobenzenes class, making it a heteroaryl hydroxy compound and a member of pyrazoles . The monosodium salt of Acid Yellow 40 free acid is used as a biological stain known as Milling yellow 3G, which serves as a histological dye .

Applications and Uses

While specific applications of Acid Yellow 40 free acid are not extensively documented, its monosodium salt form, Milling yellow 3G, is used as a histological dye . This suggests potential use in biological staining for microscopic examination.

Comparison with Other Acid Yellow Compounds

Other Acid Yellow compounds, like Acid Yellow 3, have been studied more extensively. Acid Yellow 3 is used as a hair dye ingredient and has been evaluated for safety by regulatory bodies . It exists in mono and disulfonated forms, with varying molecular weights depending on its salt form .

Table 1: Comparison of Acid Yellow 40 Free Acid and Acid Yellow 3

PropertyAcid Yellow 40 Free AcidAcid Yellow 3
Molecular FormulaC23H19ClN4O7S2C18H9NO8S2Na2 (disulfonated)
Molecular Weight563.0 g/mol477.41 g/mol (disulfonated)
ApplicationsHistological dye (as monosodium salt)Hair dye ingredient
SolubilityNot detailedSoluble in water (20%)

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